Cas no 1807038-24-9 (5-(Difluoromethyl)-3-methyl-2-nitropyridine-4-carboxamide)

• Product Name: 5-(Difluoromethyl)-3-methyl-2-nitropyridine-4-carboxamide
• CAS No: 1807038-24-9
• MF: C₈H₇F₂N₃O₃
• MW: 231.156288385391
• CID: 4899216
• Update Time: 2025-05-22

5-(Difluoromethyl)-3-methyl-2-nitropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-methyl-2-nitropyridine-4-carboxamide

• Inchi： 1S/C8H7F2N3O3/c1-3-5(7(11)14)4(6(9)10)2-12-8(3)13(15)16/h2,6H,1H3,(H2,11,14)
• InChI Key： ADZRCXIUCWRSHH-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C)=C1C(N)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 0.9
• Topological Polar Surface Area: 102

Additional information on 5-(Difluoromethyl)-3-methyl-2-nitropyridine-4-carboxamide

5-(Difluoromethyl)-3-methyl-2-nitropyridine-4-carboxamide: A Comprehensive Overview

The compound 5-(Difluoromethyl)-3-methyl-2-nitropyridine-4-carboxamide (CAS No. 1807038-24-9) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a difluoromethyl group, a methyl substituent, and a nitro group attached to a pyridine ring, which is further substituted with a carboxamide moiety. The interplay of these groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers exploring novel chemical entities with potential applications in drug discovery and advanced materials.

Recent studies have highlighted the potential of 5-(Difluoromethyl)-3-methyl-2-nitropyridine-4-carboxamide as a precursor for the development of bioactive compounds. The presence of the difluoromethyl group introduces electronic effects that can influence the reactivity and selectivity of the molecule in various chemical reactions. Moreover, the nitro group, known for its strong electron-withdrawing properties, plays a crucial role in modulating the electronic environment of the pyridine ring, which can be exploited in designing molecules with specific pharmacological profiles. The carboxamide group further enhances the compound's versatility by providing sites for hydrogen bonding and potential interactions with biological targets.

One of the most promising areas of research involving this compound is its application in drug design. The structural features of 5-(Difluoromethyl)-3-methyl-2-nitropyridine-4-carboxamide make it an ideal candidate for exploring interactions with various biological systems. For instance, studies have shown that analogs of this compound exhibit potential anti-inflammatory and antioxidant activities, suggesting its role in the development of therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions. The methyl group contributes to the molecule's lipophilicity, which is critical for enhancing bioavailability and permeability across biological membranes.

In addition to its medicinal applications, this compound has also been investigated for its role in materials science. The unique electronic properties imparted by the difluoromethyl, nitro, and carboxamide groups make it a candidate for use in advanced materials such as organic semiconductors and sensors. Recent advancements in computational chemistry have enabled researchers to predict the electronic behavior of this compound under various conditions, paving the way for its integration into next-generation electronic devices.

The synthesis of 5-(Difluoromethyl)-3-methyl-2-nitropyridine-4-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the introduction of the difluoromethyl group via electrophilic substitution and the subsequent functionalization to introduce the carboxamide moiety. Researchers have also explored green chemistry approaches to enhance the sustainability of its production, aligning with global efforts to reduce environmental impact in chemical manufacturing.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its conformational flexibility and intermolecular interactions, which are critical for understanding its behavior in different environments. Furthermore, computational modeling has been employed to predict its stability under various conditions, offering valuable information for its safe handling and storage.

In conclusion, 5-(Difluoromethyl)-3-methyl-2-nitropyridine-4-carboxamide (CAS No. 1807038-24-9) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structural features and functional groups make it a valuable tool in both medicinal chemistry and materials science. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play a significant role in advancing scientific innovation and addressing pressing challenges in healthcare and technology.